1-Methylhistamine
Overview
Description
1-Methylhistamine (also known as Nτ-methylhistamine or NMH) is a metabolite of histamine . It is formed by Nτ-methylation of histamine, catalyzed by the enzyme Histamine N-methyltransferase . NMH is excreted in the urine and can be measured as a biomarker of histamine activity .
Synthesis Analysis
NMH is synthesized by Nτ-methylation of histamine, catalyzed by the enzyme Histamine N-methyltransferase . The urinary excretion of histamine (HA) and this compound (MHA) in individuals diagnosed with histamine intolerance and in a control group has been studied .
Molecular Structure Analysis
The molecular formula of this compound is C6H11N3 . It is a low-molecular weight endogenous metabolite .
Chemical Reactions Analysis
Histamine and this compound can be quantified using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) . A precolumn derivatization strategy prior to hydrophilic interaction liquid chromatography (HILIC)–tandem mass spectrometry analysis is proposed to quantify histamine release after administration of a CNS research compound .
Physical and Chemical Properties Analysis
The density of this compound is 1.1±0.1 g/cm3 . Its boiling point is 296.7±15.0 °C at 760 mmHg . The molar mass is 125.175 g·mol−1 .
Scientific Research Applications
Identification in Bovine Brain
1-Methylhistamine, a major metabolite of histamine in mammals, has been identified in bovine brain. This metabolite is important in the histamine inactivation process in the brain. Histamine N-methyltransferase is key in this catabolism since diamine oxidase is absent in the brain. The presence of 1,4-methylhistamine in the brain has been reported, highlighting its significance in mammalian brain chemistry (Nakajima, Wolfgram, & Clark, 1967).
Histamine Metabolism in Cat Brain
In studies focusing on cat brain and other tissues, this compound (referred to as methylhistamine) has been observed as a product of histamine metabolism via histamine N-methyl transferase. This enzyme's presence in large amounts in brain tissue underlines the significance of this compound in histamine catabolism within the brain (White, 1966).
Analytical Determination Methods
High-performance liquid chromatography (HPLC) has been developed for determining histamine and this compound in biological buffers. This method is crucial for research on histamine metabolism and has been applied in studies involving epithelia of pig colon (von Vietinghoff, Gäbel, & Aschenbach, 2006).
Role in Oxidation Processes
1,4-Methylhistamine undergoes oxidation in mammalian plasma, playing a role in the biological inactivation of histamine. This indicates the presence of enzymes like amine oxidase in mammalian species, which are able to act upon histamine, including its metabolites like 1,4-methylhistamine (Blaschko, 1959).
Immunoassay Development
Monoclonal antibodies with high specificity for histamine and this compound have been developed, leading to the creation of immunoassays. These assays are used for quantifying histamine release from basophils and this compound release from mast cells after provocation (Hammar et al., 1990).
Excitation of Neurones in Human Enteric Nervous System
Histamine, including its variant 4-methylhistamine, has been found to excite neurons in the human enteric nervous system. This discovery is significant in understanding immunoneural signaling in the gut and offers insights into potential drug targets for gut disorders (Breunig et al., 2007).
Fluorometric Analysis
An automated cation-exchange chromatographic method for simultaneous analysis of di- and polyamines, histamine, and its metabolite this compound has been developed. This method is applicable in various biological fluids and is useful for monitoring cancer chemotherapy effectiveness (Perini, Sadow, & Hixson, 1979).
Specific Substrate for Type B Monoamine Oxidase
1,4-Methylhistamine has been characterized as a specific substrate for type B monoamine oxidase in rat liver mitochondria. This finding has implications for understanding the biochemical pathways involving histamine and its metabolites (Suzuki, Katsumata, & Oya, 1979).
Impact on Gastric Vascular Resistance
Studies on the effect of histamine and 1,4-methylhistamine on gastric vascular resistance in dogs indicate that while histamine causes rapid decreases in gastric vascular resistance, 1,4-methylhistamine does not significantly change vascular resistance. This highlights the specific roles of different histamine metabolites in gastric physiology (Wood, Wicina, & Cheung, 1990).
Mechanism of Action
Target of Action
1-Methylhistamine (also known as Nτ-methylhistamine or NMH) is a metabolite of histamine . It can bind to histamine receptors, but it has a lower affinity and efficacy than histamine for these receptors . Depending on the receptor subtype and the tissue context, NMH may act as a partial agonist or an antagonist for some histamine receptors .
Mode of Action
NMH interacts with its targets (histamine receptors) in a way that it binds less strongly and activates them less effectively compared to histamine . This means that NMH may have some modulatory effects on histamine signaling . It is unlikely to cause significant allergic or inflammatory reactions by itself .
Biochemical Pathways
NMH is formed by Nτ-methylation of histamine, a process catalyzed by the enzyme Histamine N-methyltransferase . This process is a part of the histamine metabolism pathway. NMH may also serve as a feedback mechanism to regulate histamine levels and prevent excessive histamine release .
Pharmacokinetics
The pharmacokinetics of NMH involve its formation through the methylation of histamine and its excretion in the urine . NMH can be measured as a biomarker of histamine activity . .
Result of Action
The action of NMH results in modulated histamine signaling . While it has some biological activity on its own, NMH is much weaker than histamine . It is unlikely to cause significant allergic or inflammatory reactions by itself . In clinical settings, urinary NMH can be measured when systemic mastocytosis is suspected .
Action Environment
The action of NMH can be influenced by various factors. For instance, systemic mastocytosis and anaphylaxis are typically associated with at least a two-fold increase in urinary NMH levels . Additionally, NMH levels are also increased in patients taking monoamine oxidase inhibitors and in patients on histamine-rich diets . These factors can influence the action, efficacy, and stability of NMH.
Safety and Hazards
Future Directions
The urinary excretion of histamine (HA) and 1-methylhistamine (MHA) in individuals diagnosed with histamine intolerance and in a control group has been studied . This could be a starting point for the study of HA metabolomics as a suitable and non-invasive approach to histamine intolerance diagnosis .
Biochemical Analysis
Biochemical Properties
1-Methylhistamine interacts with histamine receptors, but it has a lower affinity and efficacy than histamine for these receptors, meaning that it binds less strongly and activates them less effectively . Depending on the receptor subtype and the tissue context, this compound may act as a partial agonist or an antagonist for some histamine receptors .
Cellular Effects
This compound may have some modulatory effects on histamine signaling, but it is unlikely to cause significant allergic or inflammatory reactions by itself . It may also serve as a feedback mechanism to regulate histamine levels and prevent excessive histamine release .
Molecular Mechanism
The molecular mechanism of this compound involves its formation through the Nτ -methylation of histamine, catalyzed by the enzyme Histamine N-methyltransferase . It can bind to histamine receptors, but with less affinity and efficacy than histamine .
Temporal Effects in Laboratory Settings
In clinical settings, urinary this compound can be measured when systemic mastocytosis is suspected . Systemic mastocytosis and anaphylaxis are typically associated with at least a two-fold increase in urinary this compound levels, which are also increased in patients taking monoamine oxidase inhibitors and in patients on histamine-rich diets .
Dosage Effects in Animal Models
It is known that histamine, from which this compound is derived, plays a role in several physiological processes commonly studied in mouse models .
Metabolic Pathways
This compound is involved in the metabolic pathway of histamine. It is formed by Nτ -methylation of histamine, catalyzed by the enzyme Histamine N-methyltransferase .
Transport and Distribution
It is known that it is excreted in the urine and can be measured as a biomarker of histamine activity .
Properties
IUPAC Name |
2-(1-methylimidazol-4-yl)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3/c1-9-4-6(2-3-7)8-5-9/h4-5H,2-3,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHQDWPCFSJMNCT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30198207 | |
Record name | Tele-methylhistamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30198207 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | 1-Methylhistamine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0000898 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS No. |
501-75-7 | |
Record name | 1-Methylhistamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=501-75-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Tele-methylhistamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000501757 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Methylhistamine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=66736 | |
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Record name | Tele-methylhistamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30198207 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1-METHYLHISTAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KCB81T4EOF | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | 1-Methylhistamine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0000898 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Feasible Synthetic Routes
Q1: How does 1-methylhistamine differ from histamine in terms of its biological activity?
A1: While both histamine and this compound are agonists at histamine receptors, their potencies differ. Histamine is a more potent agonist at all histamine receptor subtypes (H1, H2, H3) compared to this compound []. Furthermore, this compound exhibits a preference for the H3 receptor subtype [].
Q2: Can this compound modulate the activity of N-methyl-D-aspartate (NMDA) receptors?
A2: Yes, research suggests that this compound can mimic the effects of histamine at certain NMDA receptor subtypes, specifically those containing the NR1A or NR1E subunit (lacking the amino-terminal insert) along with the NR2B subunit []. It potentiates NMDA-induced currents, but this effect is followed by slow desensitization.
Q3: Does this compound play a role in antinociception?
A3: Studies have shown that while histamine exhibits both antinociceptive and hyperalgesic effects depending on the dose and route of administration, this compound, when administered intracerebroventricularly (i.c.v.), did not significantly alter the nociceptive threshold in rat paw pressure or mouse abdominal constriction tests []. This suggests a limited role of this compound in pain modulation compared to histamine.
Q4: Is there evidence to suggest that astrocytes play a role in histamine inactivation in the brain?
A4: Yes, research using astrocyte-specific Hnmt knockout mice (cKO) demonstrates that while astrocytes may not be the primary site of histamine metabolism, they contribute to maintaining normal locomotor activity []. The deletion of histamine N-methyltransferase (HNMT), the enzyme that converts histamine to this compound, specifically in astrocytes resulted in lower locomotor activity in these mice compared to wild-type mice. This suggests a role for astrocytic HNMT in regulating histamine levels, and consequently, this compound levels, impacting locomotor behavior.
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